Cas no 6315-31-7 (Ethanone,1-(3-chloro-4-hydroxyphenyl)-2-phenyl-)
6315-31-7 structure
Product Name:Ethanone,1-(3-chloro-4-hydroxyphenyl)-2-phenyl-
CAS No:6315-31-7
MF:C14H11ClO2
MW:246.688943147659
CID:524700
PubChem ID:228372
Update Time:2025-04-19
Ethanone,1-(3-chloro-4-hydroxyphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3-chloro-4-hydroxyphenyl)-2-phenyl-
- 1-(3-chloro-4-hydroxyphenyl)-2-phenylethanone
- [1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-hydroxy-
- 1-(3-chloro-4-hydroxyphenyl)-2-phenylethan-1-one
- 2-Phenyl-3'-chlor-4'-hydroxyacetophenon
- 3-C
- 3'-Chlor-4'-hydroxy-biphenyl-4-carbonsaeure
- 3'-chloro-4'-hydroxy-biphenyl-4-carboxylic acid
- 3-chloro-4-hydroxy-deoxybenzoin
- 4-(4-CARBOXYPHENYL)-2-CHLOROPHENOL
- 4-hydroxy-3-chlorobiphenyl-4'-carboxylic acid
- AC1NHBNM
- CTK3I6089
- Oprea1_836083
- T5769062
-
- Inchi: 1S/C14H11ClO2/c15-12-9-11(6-7-13(12)16)14(17)8-10-4-2-1-3-5-10/h1-7,9,16H,8H2
- InChI Key: BXGZLBBNLSIHSN-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(CC1C=CC=CC=1)=O)O
Computed Properties
- Exact Mass: 246.04483
- Monoisotopic Mass: 246.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.284
- Boiling Point: 425.9°Cat760mmHg
- Flash Point: 211.4°C
- Refractive Index: 1.62
- PSA: 37.3
- LogP: 3.47100
Ethanone,1-(3-chloro-4-hydroxyphenyl)-2-phenyl- Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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